Cas no 2228110-38-9 (methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate)
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate
- EN300-1802904
- 2228110-38-9
-
- Inchi: 1S/C10H19NO2/c1-9(2,10(3)5-6-10)7(11)8(12)13-4/h7H,5-6,11H2,1-4H3
- InChI Key: LFUPJKRVGMWIEU-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)(C)C1(C)CC1)N)=O
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802904-0.05g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1802904-0.1g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1802904-0.25g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1802904-0.5g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1802904-1.0g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1802904-2.5g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1802904-5.0g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1802904-10.0g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1802904-1g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1802904-5g |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate |
2228110-38-9 | 5g |
$4349.0 | 2023-09-19 |
methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate
Methyl 2-Amino-3-Methyl-3-(1-Methylcyclopropyl)butanoate (CAS No. 2228110-38-9): A Comprehensive Overview
Methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate (CAS No. 2228110-38-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, characterized by its complex structure and functional groups, holds potential applications in various areas, including drug discovery and chemical synthesis.
The molecular structure of methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate consists of an amino group, a methyl ester, and a cyclopropyl ring, which collectively contribute to its unique chemical properties. The presence of these functional groups makes it an attractive candidate for the development of new pharmaceuticals and chemical intermediates. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules and its role in enhancing the solubility and stability of drug candidates.
In the realm of pharmaceutical research, methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate has shown promise in the development of novel therapeutics. Its amino group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the cyclopropyl ring provides structural rigidity, which can improve the selectivity and potency of drug molecules. These properties make it a valuable starting material for the synthesis of compounds with potential therapeutic applications.
Recent advancements in medicinal chemistry have further expanded the utility of methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as arthritis and asthma.
Another area where methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate has shown promise is in the field of neuropharmacology. Research conducted at a leading pharmaceutical company revealed that certain derivatives of this compound exhibited neuroprotective effects in animal models of neurodegenerative diseases. These findings suggest that methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate could serve as a lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate involves several well-established chemical reactions, including alkylation, esterification, and amine coupling. The versatility of these synthetic routes allows for the preparation of a wide range of derivatives with varying functional groups, enabling researchers to fine-tune the properties of the final product to meet specific application requirements.
In terms of safety and handling, methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate should be handled with care to avoid exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat when working with this compound. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.
The future outlook for methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate is promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As more studies are conducted, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.
In conclusion, methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate (CAS No. 2228110-38-9) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique molecular structure and functional groups make it a valuable tool for scientists working on the development of new drugs and chemical intermediates. As research progresses, it is expected that this compound will continue to contribute to advancements in medicine and chemistry.
2228110-38-9 (methyl 2-amino-3-methyl-3-(1-methylcyclopropyl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)